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Compound of Interest

3-Methoxybutyl 3-
Compound Name:

ethoxypropanoate
CAS No.: 5434-56-0
Cat. No.: B13803510

Get Quote

Chemical Profile & Hazard Identification

Substance Name: 3-Methoxybutyl 3-ethoxypropanoate CAS Number: 5434-56-0 Synonyms:
3-Methoxybutyl 3-ethoxypropionate; 3-Methoxybutyl ester of 3-ethoxypropanoic acid.[1][2]
Chemical Class: Glycol Ether Ester (Amphiphilic Solvent)[1]

Emergency Overview

This compound is a high-boiling, slow-evaporating solvent often used in lithography and high-
performance coatings.[1] While it possesses a lower vapor pressure than its structural analog
Ethyl 3-ethoxypropionate (EEP), it must be treated as a Combustible Liquid and a Skin/Eye
Irritant.[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13803510#bc-rfq
https://www.benchchem.com/product/b13803510/docs?utm_src=pdf-body#technical-guide-safe-handling-logistics-for-3-methoxybutyl-3-ethoxypropanoate-1-2
https://www.molaid.com/MS_232112
https://baike.molbase.cn/new/baike?keyword=%E4%B8%99%E9%85%B8%203-%E7%94%B2%E5%9F%BA%E4%B8%81%E9%85%AF&page=4
https://www.molaid.com/MS_232112
https://www.molaid.com/MS_232112
https://www.molaid.com/MS_232112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value | Characteristic Operational Implication

) Combustible. Ground all
_ >60°C (Estimated vs. EEP , _
Flash Point equipment.[1] Avoid open
~59°C)
flames.

. . Low volatility at RT, but vapors
Boiling Point >170°C _
accumulate upon heating.[1]

) o Spills may require organic
N Organic soluble; Limited water
Solubility absorbents; forms separate

solubilit
Y phase in aqueous waste.[1]

) ) Store away from nitric acid,
. Stable; Incompatible with _
Reactivity Oxidi peroxides, and strong bases.
xidizers
[1]

Critical Note: Due to the specific nature of CAS 5434-56-0, safety protocols are derived using
Read-Across Methodology from its closest validated analog, Ethyl 3-ethoxypropionate (CAS
763-69-9) [1, 2].[1] Always apply the "Precautionary Principle"—assume the higher hazard class

until specific testing proves otherwise.[1]

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not static; it depends on the Exposure Potential (Duration x Volume).[1]

Glove Selection Protocol

Permeation data is extrapolated from glycol ether esters.[1]
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] Recommended ] ] Breakthrough
Task Type Exposure Risk . Min. Thickness .
Material Time

Incidental
(Pipetting, HPLC  Splash Contact Nitrile Rubber 0.11 mm (4 mil) > 30 mins
prep)
Process (Reactor  Intermittent Double-Gloved )
o o o 0.22 mm (Total) > 120 mins
filling, Filtration) Contact Nitrile
Immersion (Spill ) Butyl Rubber or

Continuous ] ]
cleanup, EVOH (Silver 0.7 mm > 480 mins

] Contact )

Maintenance) Shield)

Respiratory & Body Protection[1][2]

e Respiratory: Under normal laboratory ventilation (fume hood), respiratory protection is not
required.[1] If handling outside containment or heating >60°C:

o Respirator: Half-face respirator with Type A (Organic Vapor) cartridges (Brown band).[1]
o Eye/Face:

o Standard: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient for
liquid handling.[1]

o High Risk: Face shield + Goggles during reactor loading.[1]
e Body:
o Standard: 100% Cotton Lab Coat (Fire Resistant preferred).[1]

o High Risk: Tychem® C apron or sleeve covers for bulk transfer.[1]

PPE Decision Logic

The following logic gate determines the mandatory PPE assembly for your specific workflow.
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Start: Define Task

Volume > 500 mL OR
Heating Applied?

LEVEL 1: Standard
: - Nitrile Gloves (4 mil)
2
Inside Fume Hood*~ - Lab Coat
- Safety Goggles

LEVEL 2: Enhanced
- Double Nitrile or Butyl
- FR Lab Coat
- Face Shield

LEVEL 3: Respiratory
- Add Type A Respirator
- Butyl Gloves

Figure 1: PPE Selection Logic for 3-Methoxybutyl 3-ethoxypropanoate

Click to download full resolution via product page

[1][2]
Operational Protocols
A. Handling & Transfer[1][2]

+ Engineering Controls: Always handle within a certified chemical fume hood operating at face

velocity > 0.5 m/s.
» Static Control: This solvent is combustible.[1] When transferring volumes > 4L.:
o Ground the receiving vessel.

o Bond the source container to the receiving vessel.
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o Use dip tubes to prevent static generation from free-fall splashing.[1]

e Heating: Do not heat in open vessels. Use a reflux condenser or sealed pressure tube.[1]
Ensure the bath temperature does not exceed the auto-ignition temperature (est. >350°C).[1]

B. Storage Requirements[1][2][4]

o Location: Flammable Safety Cabinet (Yellow).[1]

o Conditions: Cool, dry, well-ventilated.[1] Keep container tightly closed under inert gas
(Nitrogen/Argon) if storing for long periods to prevent peroxide formation (though low risk for

esters, ether linkage implies caution).[1]

e Segregation: Store away from Strong Oxidizers (Nitric Acid, Permanganates) and Strong
Bases (Sodium Hydroxide).[1]

C. Spill Response Workflow

Immediate Action: Evacuate immediate area if volume > 1L. Remove ignition sources.[1][3]

1. Apply Vermiculite/Pad
Minor (< 500mL) 2. Wipe with Acetone
In Hood 3. Bag as Chem Waste ;
Assess Volume T Disposal:

Spill Detected ; Non-Halogenated

& Location S
_—— T — 1. REaER AR Organic Waste

Or Outside Hood 2. CallEHS

3. Don SCBA/Respirator

4. Dike with Absorbent Socks

Figure 2: Spill Response Protocol

Click to download full resolution via product page

Disposal & Waste Management

Directive: Do NOT dispose of down the drain. This chemical requires incineration via a licensed

hazardous waste contractor.[1]

o Waste Stream: Classify as Non-Halogenated Organic Solvent Waste.[1]
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» Labeling: Label container clearly with "Flammable/Combustible Liquid" and the chemical
name.

o Compatibility: Can be mixed with other non-halogenated solvents (Acetone, Methanol, EEP).
[1] Do not mix with acidic waste streams to prevent hydrolysis or heat generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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